Cas no 2225175-34-6 (5-Chloro-2-(1H-pyrazol-1-yl)phenylboronic acid)

• Product Name: 5-Chloro-2-(1H-pyrazol-1-yl)phenylboronic acid
• CAS No: 2225175-34-6
• MF: C₉H₈BClN₂O₂
• MW: 222.44
• CID: 5142348
• PubChem ID: 133555374
• Update Time: 2025-05-20

5-Chloro-2-(1H-pyrazol-1-yl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-(1H-pyrazol-1-yl)phenylboronic acid
• (5-Chloro-2-(1H-pyrazol-1-yl)phenyl)boronic acid
• 2225175-34-6

• Inchi： 1S/C9H8BClN2O2/c11-7-2-3-9(8(6-7)10(14)15)13-5-1-4-12-13/h1-6,14-15H
• InChI Key： RUDGFOJNVQNFDF-UHFFFAOYSA-N
• SMILES： B(C1=CC(Cl)=CC=C1N1C=CC=N1)(O)O

Computed Properties

• Exact Mass: 222.0367354g/mol
• Monoisotopic Mass: 222.0367354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.3Ų

Additional information on 5-Chloro-2-(1H-pyrazol-1-yl)phenylboronic acid

Research Brief on 5-Chloro-2-(1H-pyrazol-1-yl)phenylboronic acid (CAS: 2225175-34-6): Recent Advances and Applications

5-Chloro-2-(1H-pyrazol-1-yl)phenylboronic acid (CAS: 2225175-34-6) is a boronic acid derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery, catalysis, and materials science. This compound, characterized by the presence of a pyrazole ring and a boronic acid functional group, serves as a key intermediate in the synthesis of biologically active molecules and as a ligand in cross-coupling reactions. Recent studies have explored its potential in targeted therapies, particularly in the development of proteolysis-targeting chimeras (PROTACs) and as a building block for covalent inhibitors.

One of the most notable applications of 5-Chloro-2-(1H-pyrazol-1-yl)phenylboronic acid is its role in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic chemistry. Researchers have demonstrated its efficacy in constructing biaryl scaffolds, which are prevalent in pharmaceuticals and agrochemicals. A 2023 study published in the Journal of Medicinal Chemistry highlighted its use in the synthesis of novel kinase inhibitors, showcasing its ability to enhance binding affinity and selectivity through boronic acid-mediated interactions with target proteins.

In the realm of targeted protein degradation, this compound has emerged as a promising warhead for PROTACs. A recent preprint on bioRxiv (2024) detailed its incorporation into heterobifunctional molecules designed to degrade oncogenic proteins. The boronic acid moiety facilitates reversible binding to proteasomal machinery, while the pyrazole ring provides structural diversity for optimizing linker design. Preliminary in vitro data indicated robust degradation of BRD4, a protein implicated in cancer, with nanomolar potency.

Beyond therapeutic applications, 5-Chloro-2-(1H-pyrazol-1-yl)phenylboronic acid has also found utility in materials science. A 2023 ACS Applied Materials & Interfaces paper reported its integration into porous organic polymers (POPs) for gas storage and separation. The compound's ability to form dynamic covalent bonds with diols enabled the creation of stimuli-responsive materials with tunable porosity, demonstrating exceptional CO₂ capture capacity under ambient conditions.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of boronic acid-containing compounds. Recent pharmacokinetic studies (2024) have highlighted potential issues with membrane permeability and metabolic stability, prompting investigations into prodrug strategies and formulation technologies. Nevertheless, the unique reactivity and versatility of 5-Chloro-2-(1H-pyrazol-1-yl)phenylboronic acid continue to position it as a valuable tool in chemical biology and drug development pipelines.

In conclusion, the growing body of research on 5-Chloro-2-(1H-pyrazol-1-yl)phenylboronic acid underscores its multifaceted role in advancing chemical biology and medicinal chemistry. From enabling novel synthetic methodologies to driving innovations in targeted therapies and functional materials, this compound exemplifies the convergence of chemistry and biology in addressing complex biomedical challenges. Future directions may focus on expanding its applications in covalent drug discovery and further elucidating its mechanisms of action in biological systems.